Cas no 2732255-73-9 (rac-benzyl (1R,6R)-7,7-dibromo-3-azabicyclo4.1.0heptane-3-carboxylate)

• Product Name: rac-benzyl (1R,6R)-7,7-dibromo-3-azabicyclo4.1.0heptane-3-carboxylate
• CAS No: 2732255-73-9
• MF: C₁₄H₁₅Br₂NO₂
• MW: 389.082402467728
• CID: 5628377
• PubChem ID: 165929668
• Update Time: 2025-07-18

rac-benzyl (1R,6R)-7,7-dibromo-3-azabicyclo4.1.0heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2732255-73-9
• rac-benzyl (1R,6R)-7,7-dibromo-3-azabicyclo[4.1.0]heptane-3-carboxylate
• EN300-28302503
• rac-benzyl (1R,6R)-7,7-dibromo-3-azabicyclo4.1.0heptane-3-carboxylate

• Inchi： 1S/C14H15Br2NO2/c15-14(16)11-6-7-17(8-12(11)14)13(18)19-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2/t11-,12+/m1/s1
• InChI Key： JQTGAGPRQLCZME-NEPJUHHUSA-N
• SMILES： BrC1([C@H]2CN(C(=O)OCC3C=CC=CC=3)CC[C@H]21)Br

Computed Properties

• Exact Mass: 388.94490g/mol
• Monoisotopic Mass: 386.94695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Additional information on rac-benzyl (1R,6R)-7,7-dibromo-3-azabicyclo4.1.0heptane-3-carboxylate

Introduction to rac-benzyl (1R,6R)-7,7-dibromo-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No. 2732255-73-9)

rac-benzyl (1R,6R)-7,7-dibromo-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No. 2732255-73-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azabicyclic derivatives and is characterized by its unique structural features, including a bicyclic ring system and the presence of bromine atoms. The compound's structure and properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The structure of rac-benzyl (1R,6R)-7,7-dibromo-3-azabicyclo[4.1.0]heptane-3-carboxylate is composed of a seven-membered azabicyclic ring with two bromine atoms attached at the 7-position and a benzyl ester group at the 3-position. The racemic nature of the compound indicates that it exists as a mixture of enantiomers, which can have different biological activities and pharmacological profiles. The presence of bromine atoms in the structure can influence the compound's reactivity and stability, making it an interesting target for synthetic chemists and medicinal chemists alike.

In recent years, there has been a growing interest in azabicyclic compounds due to their potential as scaffolds for drug discovery. These compounds often exhibit favorable pharmacokinetic properties and can be designed to target specific biological pathways or receptors. rac-benzyl (1R,6R)-7,7-dibromo-3-azabicyclo[4.1.0]heptane-3-carboxylate is no exception, and its unique structure has led to its evaluation in several preclinical studies aimed at identifying new therapeutic agents.

One of the key areas of research involving rac-benzyl (1R,6R)-7,7-dibromo-3-azabicyclo[4.1.0]heptane-3-carboxylate is its potential as a neuroprotective agent. Studies have shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects in various models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The mechanism of action is thought to involve the modulation of intracellular signaling pathways and the reduction of oxidative stress, which are key factors in the progression of these diseases.

Another promising application of rac-benzyl (1R,6R)-7,7-dibromo-3-azabicyclo[4.1.0]heptane-3-carboxylate is in the field of anti-inflammatory drugs. Inflammation is a common feature of many diseases, including chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models, suggesting its potential as a novel anti-inflammatory agent.

The synthesis of rac-benzyl (1R,6R)-7,7-dibromo-3-azabicyclo[4.1.0]heptane-3-carboxylate involves several steps that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the formation of the azabicyclic ring system through a ring-closing metathesis reaction followed by bromination at the 7-position and esterification with benzyl alcohol. The racemic nature of the final product can be controlled by using chiral catalysts or starting materials during the synthesis process.

The pharmacological profile of rac-benzyl (1R,6R)-7,7-dibromo-3-azabicyclo[4.1.0]heptane-3-carboxylate has been extensively studied using both in vitro and in vivo models. In vitro assays have shown that this compound can selectively bind to specific receptors or enzymes involved in disease pathways, leading to its therapeutic effects. In vivo studies have further confirmed these findings by demonstrating significant improvements in disease symptoms and biomarkers in animal models.

Despite its promising potential, rac-benzyl (1R,6R)-7,7-dibromo-3-azabicyclo[4.1.0]heptane-3-carboxylate still faces several challenges before it can be developed into a commercial drug product. These challenges include optimizing its pharmacokinetic properties to ensure adequate bioavailability and stability in vivo, as well as conducting extensive safety and toxicity studies to ensure its safety for human use.

To address these challenges, researchers are exploring various strategies such as prodrug design and formulation optimization to improve the compound's pharmacological properties. Additionally, advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are being used to gain deeper insights into the structure-function relationships of this compound.

In conclusion, rac-benzyl (1R,6R)-7,7-dibromo-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No. 2732255-73-9) represents an exciting area of research with significant potential for developing new therapeutic agents for various diseases. Its unique structural features and biological activities make it a valuable target for further investigation and development in the fields of medicinal chemistry and pharmaceutical research.